Cas no 79498-30-9 (Leukamenin E)

Leukamenin E structure
Leukamenin E structure
Product Name:Leukamenin E
CAS No:79498-30-9
MF:C22H32O5
MW:376.486487388611
CID:577948
Update Time:2024-03-01

Leukamenin E Chemical and Physical Properties

Names and Identifiers

    • Kaur-16-en-15-one,3-(acetyloxy)-7,14-dihydroxy-, (3b,7a,14R)-
    • 1H-2,10a-Ethanophenanthrene,kaur-16-en-15-one deriv.
    • Deoxyshikoccidin
    • Leukamenin E
    • Inchi: 1S/C22H32O5/c1-11-13-6-7-14-21(5)9-8-17(27-12(2)23)20(3,4)15(21)10-16(24)22(14,18(11)25)19(13)26/h13-17,19,24,26H,1,6-10H2,2-5H3/t13-,14-,15+,16+,17-,19+,21-,22-/m0/s1
    • InChI Key: FWHAVXHOWGXALS-OACISFLYSA-N
    • SMILES: O[C@@H]1C[C@@H]2C(C)(C)[C@H](CC[C@@]2(C)[C@@H]2CC[C@H]3C(=C)C([C@]21[C@@H]3O)=O)OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 712
  • Topological Polar Surface Area: 83.8
  • XLogP3: 2.281
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